Cas no 59618-48-3 (2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester)

59618-48-3 structure
Product name:2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester
2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester
- methyl 2-(2-oxo-3,4-dihydrochromen-4-yl)acetate
- DTXSID20483351
- 59618-48-3
-
- Inchi: InChI=1S/C12H12O4/c1-15-11(13)6-8-7-12(14)16-10-5-3-2-4-9(8)10/h2-5,8H,6-7H2,1H3
- InChI Key: BAKCPMOCYMKBLT-UHFFFAOYSA-N
- SMILES: COC(=O)CC1CC(=O)OC2=CC=CC=C12
Computed Properties
- Exact Mass: 220.07356
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
59618-48-3 (2H-1-Benzopyran-4-acetic acid, 3,4-dihydro-2-oxo-, methyl ester) Related Products
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